Cas no 2229600-05-7 (tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2229600-05-7
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5943668
• PubChem ID: 165651285
• Update Time: 2025-05-22

tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1899584
• tert-butyl N-[2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate
• 2229600-05-7

• Inchi： 1S/C14H22N2O4/c1-9-10(2)19-11(15-9)14(6,8-17)16(7)12(18)20-13(3,4)5/h8H,1-7H3
• InChI Key： JKDUTGWTVFNEPZ-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=NC(C)=C(C)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.6Ų

Additional information on tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Guide to tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7)

tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its abbreviated name, features a unique molecular structure combining a dimethyloxazole moiety with a tert-butyl carbamate group. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The chemical properties of tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7) are characterized by its stability under standard conditions, solubility in common organic solvents, and reactivity suitable for further functionalization. Researchers often explore its potential as a building block for heterocyclic compounds, which are crucial in designing new therapeutic agents. The presence of the oxazole ring in its structure is particularly noteworthy, as this heterocycle is known for its role in enhancing the pharmacological activity of drug candidates.

In recent years, the demand for tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7) has surged due to its applications in medicinal chemistry and crop protection. Pharmaceutical companies are increasingly interested in this compound for its potential to serve as a precursor in the synthesis of kinase inhibitors and antimicrobial agents. Additionally, agrochemical researchers are investigating its utility in developing novel pesticides and herbicides, leveraging its unique structural features to enhance efficacy and selectivity.

One of the most frequently asked questions about tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7) revolves around its synthesis and scalability. The compound is typically prepared through multi-step organic reactions, including condensation and carbamate formation. Optimizing these processes to achieve high yields and purity is a key focus for manufacturers, especially given the compound's growing importance in industrial applications.

Another area of interest is the safety profile of tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7). While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity. Researchers and industrial users should adhere to standard laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, to ensure safe usage.

The market dynamics for tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7) reflect its expanding applications. With the rise of precision medicine and sustainable agriculture, the demand for high-quality intermediates like this compound is expected to grow. Suppliers are increasingly focusing on providing custom synthesis services to meet the diverse needs of research institutions and commercial enterprises.

In conclusion, tert-butyl N-2-(dimethyl-1,3-oxazol-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2229600-05-7) is a versatile and valuable compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with its reactivity and stability, make it a sought-after intermediate in modern chemical research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection solutions.